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Compound of Interest

Compound Name: BAY 1003803
CAS No.: 1152781-51-5
Cat. No.: B15144598
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and
characterization of topical formulations containing BAY 1003803, a potent and selective non-
steroidal glucocorticoid receptor (GR) agonist. The protocols outlined below are intended for
research and preclinical development purposes.

Introduction to BAY 1003803

BAY 1003803 is a novel investigational drug that acts as a selective agonist of the
glucocorticoid receptor.[1][2][3] It is being explored for the topical treatment of inflammatory
skin conditions such as psoriasis and atopic dermatitis.[1][2] Its mechanism of action is thought
to involve the preferential activation of the GR transrepression pathway over the transactivation
pathway, which may lead to a more favorable side-effect profile compared to traditional
corticosteroids.[4]

Table 1: Physicochemical Properties of BAY 1003803
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Property Value Reference
Molecular Formula C21H18CIFsN204 [2]
Molecular Weight 492.83 g/mol [2]
Appearance Solid [2]

Poorly soluble in water.
Solubility Soluble in organic solvents like  [1]

DMSO and ethanol.

Glucocorticoid Receptor Signaling Pathway

BAY 1003803 exerts its effects by modulating the glucocorticoid receptor signaling pathway.
The diagram below illustrates the key mechanisms of GR activation, including the desired

transrepression pathway for anti-inflammatory effects and the transactivation pathway

associated with potential side effects.
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Glucocorticoid Receptor Signaling Pathway for BAY 1003803.

© 2026 BenchChem. All rights reserved.

2/10

Tech Support


https://www.ijpsonline.com/articles/formulation-and-evaluation-of-topical-film-forming-systems-comprising-of-nonsteroidal-antiinflammatory-drug-5146.html
https://www.ijpsonline.com/articles/formulation-and-evaluation-of-topical-film-forming-systems-comprising-of-nonsteroidal-antiinflammatory-drug-5146.html
https://www.ijpsonline.com/articles/formulation-and-evaluation-of-topical-film-forming-systems-comprising-of-nonsteroidal-antiinflammatory-drug-5146.html
https://www.pnas.org/doi/10.1073/pnas.0300372101
https://www.benchchem.com/product/b15144598/docs?utm_src=pdf-body#application-notes-and-protocols-for-topical-formulation-of-bay-1003803
https://www.benchchem.com/product/b15144598/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-topical-formulation-of-bay-1003803
https://www.benchchem.com/product/b15144598/docs?utm_src=pdf-body#application-notes-and-protocols-for-topical-formulation-of-bay-1003803
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144598?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Topical Formulation Protocols

The poor agueous solubility of BAY 1003803 necessitates careful selection of excipients to

ensure adequate drug solubilization, stability, and skin penetration. Below are starting point

protocols for three common types of topical formulations: a simple solution, a hydrogel, and a

cream.

Protocol 1: Simple Solution for Preclinical Studies

This protocol is adapted from formulations used for in vivo animal studies and is suitable for

initial screening.

Table 2: Composition of BAY 1003803 Simple Solution (1 mg/mL)

Component

Function

Percentage (wlv)

Active Pharmaceutical

BAY 1003803 ) 0.1%
Ingredient
Dimethyl Sulfoxide (DMSO) Solvent 10%
Polyethylene Glycol 300 (PEG
Co-solvent 40%
300)
Polysorbate 80 (Tween-80) Surfactant/Solubilizer 5%
Saline (0.9% NacCl) Vehicle 44.9%

Preparation Method:

Weigh the required amount of BAY 1003803.

* In a sterile container, add the DMSO and dissolve BAY 1003803 with gentle stirring or

sonication.

o Add the PEG 300 to the solution and mix until uniform.

e Add the Tween-80 and mix thoroughly.

» Finally, add the saline to the mixture and stir until a clear, homogenous solution is obtained.
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Protocol 2: Hydrogel Formulation

Hydrogels offer a cosmetically elegant and non-greasy vehicle for topical delivery.

Table 3: Composition of BAY 1003803 Hydrogel (0.1% w/w)

Component Function Percentage (w/w)

Active Pharmaceutical

BAY 1003803 ingredient 0.1%

Ethanol Solvent 15.0%

Propylene Glycol Co-solvent, Humectant 10.0%

Carbomer 940 Gelling Agent 1.0%
Triethanolamine Neutralizing Agent g.s. to pH 6.0-6.5
Purified Water Vehicle g.s. to 100%

Preparation Method:

Disperse Carbomer 940 in purified water with continuous stirring until a uniform dispersion is
formed.

In a separate container, dissolve BAY 1003803 in ethanol and propylene glycol.

Slowly add the drug solution to the carbomer dispersion while stirring.

Neutralize the gel by adding triethanolamine dropwise until the desired pH (6.0-6.5) is
reached and a clear, viscous gel is formed.

Protocol 3: Oil-in-Water (O/W) Cream Formulation

Creams are suitable for providing a moisturizing effect along with drug delivery.

Table 4: Composition of BAY 1003803 O/W Cream (0.1% w/w)
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Phase Component Function Percentage (w/w)
) Stiffening Agent,
Oil Phase Cetyl Alcohol ) 5.0%
Emollient
Stiffening Agent,
Stearyl Alcohol ) 5.0%
Emollient
Mineral Oil Emollient, Vehicle 10.0%
Sorbitan -
Emulsifier 2.0%
Monostearate
Active Pharmaceutical
Aqueous Phase BAY 1003803 ) 0.1%
Ingredient
Co-solvent,
Propylene Glycol 10.0%
Humectant
Polysorbate 80 Emulsifier 3.0%
Glycerin Humectant 5.0%
Purified Water Vehicle g.s. to 100%
Preservative Phenoxyethanol Preservative 0.5%

Preparation Method:

Heat the components of the oil phase to 70-75°C in a suitable vessel.

In a separate vessel, dissolve BAY 1003803 in propylene glycol. Add the remaining

components of the aqueous phase and heat to 70-75°C.

Slowly add the agueous phase to the oil phase with continuous homogenization until a

uniform emulsion is formed.

Cool the emulsion to approximately 40°C with gentle stirring.

Add the preservative and continue to stir until the cream has cooled to room temperature.
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Experimental Workflow for Formulation
Characterization

The following diagram outlines the key experimental steps for the characterization of the

prepared topical formulations.
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Workflow for the Characterization of Topical Formulations.
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Quality Control Parameters

The following table summarizes key quality control parameters and their acceptable limits for
topical formulations.

Table 5: Quality Control Specifications for Topical Formulations

Parameter Method Specification

Homogenous, free from phase

Appearance Visual Inspection separation and particulate
matter.
pH pH meter 55-7.0
] ) ) ) Gel: 5,000 - 15,000 cPCream:
Viscosity Rotational Viscometer
20,000 - 50,000 cP
Drug Content HPLC-UV 90.0% - 110.0% of label claim
) o Dependent on formulation, to
In Vitro Release Rate Franz Diffusion Cell )
be established.
. S Meets acceptance criteria for
Microbial Limits USP <61> and <62> )
non-sterile products.
Conclusion

The development of a stable and effective topical formulation for BAY 1003803 is crucial for its
potential therapeutic application. The protocols and characterization methods provided in these
application notes serve as a foundational guide for researchers. Formulation optimization will
be necessary to achieve the desired physicochemical properties, drug delivery profile, and
stability for clinical success.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15144598/docs?utm_src=pdf-body#application-notes-and-protocols-for-topical-formulation-of-bay-1003803
https://www.benchchem.com/product/b15144598?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144598?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

1. pnas.org [pnas.org]

2. ijpsonline.com [ijpsonline.com]

3. Ligand-induced differentiation of glucocorticoid receptor (GR) trans-repression and
transactivation: preferential targetting of NF-kB and lack of I-kB involvement - PMC
[pmc.ncbi.nlm.nih.gov]

o 4. Topical Nonsteroidal Anti-Inflammatory Drugs: The Importance of Drug, Delivery, and
Therapeutic Outcome | Semantic Scholar [semanticscholar.org]

e To cite this document: BenchChem. [Application Notes and Protocols for Topical Formulation
of BAY 1003803]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144598/docs#application-notes-and-protocols-for-
topical-formulation-of-bay-1003803]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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